N-[2-(hydroxymethyl)phenyl]thiophene-2-carboxamide

• IUPAC Name: N-[2-(hydroxymethyl)phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C12H11NO2S/c14-8-9-4-1-2-5-10(9)13-12(15)11-6-3-7-16-11/h1-7,14H,8H2,(H,13,15)
• InChI Key: HWODLFQRJICZBQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CO)NC(=O)C2=CC=CS2
• Molecular Formula: C12H11NO2S
• Molecular Weight: 233.29 g/mol

Description

“N-[2-(hydroxymethyl)phenyl]thiophene-2-carboxamide” is a chemical compound with the CAS Number: 869947-83-1. It has a molecular weight of 233.29. The IUPAC name for this compound is N-[2-(hydroxymethyl)phenyl]-2-thiophenecarboxamide.

Synthesis Analysis

The synthesis of thiophene-2-carboxamide derivatives, including “N-[2-(hydroxymethyl)phenyl]thiophene-2-carboxamide”, involves the cyclization of precursor compounds in alcoholic sodium ethoxide. The precursors include ethyl 2-arylazo-3-mercapto-3-(phenylamino)acrylate derivatives, 2-acetyl-2-arylazo-thioacetanilide derivatives, and N-aryl-2-cyano-3-mercapto-3-(phenylamino)acrylamide derivatives.

Molecular Structure Analysis

The InChI code for “N-[2-(hydroxymethyl)phenyl]thiophene-2-carboxamide” is 1S/C12H11NO2S/c14-8-9-4-1-2-5-10(9)13-12(15)11-6-3-7-16-11/h1-7,14H,8H2,(H,13,15). This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

“N-[2-(hydroxymethyl)phenyl]thiophene-2-carboxamide” has a molecular weight of 233.29.

Scientific Research Applications

• Chemical Reactions and Synthesis :

  • Himbert et al. (1990) explored the use of thiophene nucleus in the intramolecular Diels–Alder reaction of N-(2-thienyl)allene carboxamides, demonstrating its role as a diene or dienophile depending on the substituents in the allenic ω-position (Himbert, Schlindwein, & Maas, 1990).

• Anticancer Activity :

  • Gulipalli et al. (2019) synthesized a series of thiophene-2-carboxamide derivatives, evaluating their cytotoxic activity against various cancer cell lines. Molecular docking studies were also performed to understand the key interactions (Gulipalli et al., 2019).

• Antimicrobial Activity :

  • Cakmak et al. (2022) synthesized N-(thiophen-2-ylmethyl)thiophene-2-carboxamide and investigated its antimicrobial efficacy against various microorganisms using the microdilution method. The compound showed effective antibacterial activity (Cakmak et al., 2022).
  • Ahmed (2007) researched the biological activity of thiophene-2-carboxamide derivatives as antibiotics against both Gram-positive and Gram-negative bacteria (Ahmed, 2007).

• Immunosuppressive Activity :

  • Axton et al. (1992) studied the synthesis of novel butenamides, including derivatives of thiophene carboxamide, which displayed immunosuppressive activity towards proliferating T-lymphocytes (Axton et al., 1992).

• Antibacterial and Antifungal Activities :

  • Vasu et al. (2003) synthesized two thiophene-3-carboxamide derivatives, demonstrating their antibacterial and antifungal properties (Vasu et al., 2003).

• Analgesic and Anti-Inflammatory Activities :

  • Mishra et al. (1988) prepared N-hydroxymethyl derivative of thiophene carboxamide and evaluated its potential as an analgesic and anti-inflammatory agent (Mishra, Agrawal, & Maini, 1988).

• Neuropharmacological Studies :

  • Mathew et al. (2016) conducted molecular docking studies of 5-substituted phenyl-3-(thiophen-2-yl)-4,5-dihydro-1h-pyrazole-1-carboxamides, revealing their potential as antidepressants by binding affinity towards monoamine oxidase isoforms (Mathew, Suresh, Anbazhagan, & Dev, 2016).